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Compound of Interest

Compound Name: Cabozantinib hydrochloride

Cat. No.: B12398556 Get Quote

Comprehensive safety protocols are paramount for laboratory personnel handling

Cabozantinib hydrochloride, a potent tyrosine kinase inhibitor. Adherence to stringent

personal protective equipment (PPE) guidelines, handling procedures, and disposal methods is

essential to mitigate risks of exposure and ensure a secure research environment.

Cabozantinib hydrochloride is classified as a hazardous substance, causing skin and serious

eye irritation, and may cause respiratory irritation.[1][2][3] Due to its hazardous nature, all

waste materials contaminated with Cabozantinib hydrochloride must be managed according

to specific protocols for chemotherapeutic agents.[4]

Personal Protective Equipment (PPE) for Handling
Cabozantinib Hydrochloride
A multi-layered approach to personal protection is critical. This includes the use of engineering

controls, such as a chemical fume hood or other local exhaust ventilation, to minimize

inhalation exposure.[5] The following table summarizes the recommended PPE for handling

this compound.
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PPE Category Specification Recommended Practice

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side shields conforming to EU

EN166 or US NIOSH

standards. A face shield may

also be appropriate.[1][5]

Always wear eye protection

when handling the solid

compound or solutions.

Hand Protection
Chemotherapy-rated,

chemical-resistant gloves.

Double gloving is

recommended. Gloves must

be inspected prior to use and

changed frequently, or

immediately if contaminated.[4]

[5] Use proper glove removal

technique to avoid skin

contact.[6]

Body Protection

A protective gown with a solid

front or impervious clothing.[4]

[5][7]

Gowns should be changed

regularly or if contaminated.[4]

Respiratory Protection

A suitable NIOSH/MSHA or

European Standard EN 149

approved respirator is

recommended, especially

when handling the powder

form to avoid dust inhalation.

[4][6][8]

For nuisance exposures, a

type P95 (US) or type P1 (EU

EN 143) particle respirator may

be used. For higher-level

protection, type OV/AG/P99

(US) or type ABEK-P2 (EU EN

143) respirator cartridges are

recommended.[3][6]

Procedural Workflow for Handling and Disposal
A systematic workflow ensures safety at every stage of handling Cabozantinib hydrochloride,

from initial preparation to final disposal.
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Workflow for Handling and Disposal of Cabozantinib Hydrochloride

Preparation

Handling and Use

Decontamination

Waste Disposal

Don Appropriate PPE

Work in a Chemical Fume Hood

1. Suit Up

Weighing and Solution Preparation

2. Prepare Compound

Conduct Experiment

3. Proceed with Research

Clean Work Area

4. Post-Experiment

Doff PPE Correctly

5. Decontaminate

Trace Contaminated Waste
(<3% by weight)

6. Segregate Waste

Bulk Contaminated Waste
(>3% by weight)

6. Segregate Waste

Yellow Chemotherapy Waste Container Black RCRA Hazardous Waste Container

Label Waste Containers

Store in Designated Hazardous Waste Area

Arrange for Licensed Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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